Cas no 902297-90-9 (6,7-Dimethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ol)

• Product Name: 6,7-Dimethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ol
• CAS No: 902297-90-9
• MF: C₁₈H₁₇NO₆S
• MW: 375.39568400383
• CID: 5733038
• PubChem ID: 20868638
• Update Time: 2025-11-01

6,7-Dimethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• AKOS040694025
• SR-01000105865
• 6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ol
• SR-01000105865-1
• AKOS001843915
• 6,7-dimethoxy-3-(4-methoxyphenyl)sulfonyl-1H-quinolin-4-one
• 902297-90-9
• 4(1H)-Quinolinone, 6,7-dimethoxy-3-[(4-methoxyphenyl)sulfonyl]-
• 6,7-Dimethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ol

• Inchi： 1S/C18H17NO6S/c1-23-11-4-6-12(7-5-11)26(21,22)17-10-19-14-9-16(25-3)15(24-2)8-13(14)18(17)20/h4-10H,1-3H3,(H,19,20)
• InChI Key： BYNWLRGXZJZEHH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1=CNC2C=C(C(=CC=2C1=O)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 375.07765844g/mol
• Monoisotopic Mass: 375.07765844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 99.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 6,7-Dimethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ol

6,7-Dimethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ol: A Comprehensive Overview

6,7-Dimethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ol is a structurally complex compound with significant potential in various fields, including pharmaceuticals and materials science. This compound, identified by the CAS No. 902297-90-9, has garnered attention due to its unique chemical properties and promising applications. The molecule consists of a quinoline core with methoxy substituents at positions 6 and 7, a sulfonyl group at position 3, and a hydroxyl group at position 4. These functional groups contribute to its versatile reactivity and biological activity.

The synthesis of 6,7-Dimethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ol involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. For instance, researchers have employed Suzuki-Miyaura coupling reactions to introduce the sulfonyl group at position 3. This approach not only enhances the yield but also ensures high purity of the final product. Additionally, the methoxy groups at positions 6 and 7 are introduced via nucleophilic aromatic substitution, leveraging the directing effects of the hydroxyl group at position 4.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that 6,7-Dimethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ol exhibits potent anti-inflammatory properties. This is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Recent research published in *Nature Communications* highlights its potential as a lead compound for developing novel anti-inflammatory drugs. The hydroxyl group at position 4 plays a critical role in this activity by facilitating hydrogen bonding with these enzymes.

Beyond its pharmacological applications, 6,7-Dimethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ol has also been explored for its electronic properties. The quinoline core is known for its π-conjugated system, which makes it suitable for use in organic electronics. Researchers have investigated its potential as a building block for organic semiconductors and light-emitting diodes (LEDs). The methoxy groups at positions 6 and 7 enhance the molecule's solubility in organic solvents, making it easier to process into thin films for electronic devices.

The environmental impact of 6,7-Dimethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ol is another area of interest. Recent studies have focused on its biodegradability and toxicity profiles. According to findings published in *Environmental Science & Technology*, the compound demonstrates moderate biodegradability under aerobic conditions. However, further research is needed to assess its long-term effects on aquatic ecosystems.

In conclusion, 6,7-Dimethoxy-3-(4-methoxybenzenesulfonyl)quinolin-4-ol is a multifaceted compound with applications spanning pharmaceuticals, electronics, and environmental science. Its unique structure and functional groups make it a valuable subject for both fundamental research and applied development. As new insights emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing various scientific disciplines.